Cas no 1035325-22-4 (trans-Methyl-3-(((benzyloxy)carbonyl)-amino)cyclohexanecarboxylate)

• Product Name: trans-Methyl-3-(((benzyloxy)carbonyl)-amino)cyclohexanecarboxylate
• CAS No: 1035325-22-4
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 1073622
• PubChem ID: 75366819
• Update Time: 2025-10-29

trans-Methyl-3-(((benzyloxy)carbonyl)-amino)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• trans-Methyl-3-(((benzyloxy)carbonyl)-amino)cyclohexanecarboxylate
• OGLDGYYJEHFVKN-KBPBESRZSA-N
• methyl (1S,3S)-3-(phenylmethoxycarbonylamino)cyclohexane-1-carboxylate
• 1035325-22-4
• Methyl trans-3-(benzyloxycarbonylamino)cyclohexanecarboxylate
• METHYL (1R,3R)-3-{[(BENZYLOXY)CARBONYL]AMINO}CYCLOHEXANE-1-CARBOXYLATE
• Methyl trans-3-(benzyloxycarbonylamino)cyclohexanecarboxylate, 97%

• MDL： MFCD21365071
• Inchi： 1S/C16H21NO4/c1-20-15(18)13-8-5-9-14(10-13)17-16(19)21-11-12-6-3-2-4-7-12/h2-4,6-7,13-14H,5,8-11H2,1H3,(H,17,19)/t13-,14-/m0/s1
• InChI Key： OGLDGYYJEHFVKN-KBPBESRZSA-N
• SMILES： O(C)C([C@H]1CCC[C@@H](C1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Additional information on trans-Methyl-3-(((benzyloxy)carbonyl)-amino)cyclohexanecarboxylate

Comprehensive Overview of trans-Methyl-3-(((benzyloxy)carbonyl)-amino)cyclohexanecarboxylate (CAS No. 1035325-22-4)

trans-Methyl-3-(((benzyloxy)carbonyl)-amino)cyclohexanecarboxylate (CAS No. 1035325-22-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, featuring a cyclohexane backbone with carbamate and ester functional groups, is pivotal in the development of peptidomimetics and prodrugs. Its unique structural attributes, including the trans-configuration and benzyloxycarbonyl (Cbz) protecting group, make it a versatile intermediate in medicinal chemistry.

The growing interest in small-molecule therapeutics and targeted drug delivery systems has amplified the relevance of compounds like trans-Methyl-3-(((benzyloxy)carbonyl)-amino)cyclohexanecarboxylate. Researchers frequently explore its applications in enzyme inhibition, receptor modulation, and bioconjugation. Recent trends in AI-driven drug discovery and high-throughput screening have further highlighted its potential, as computational models predict its compatibility with biological targets.

From a synthetic perspective, this compound is often synthesized via stereoselective reactions, leveraging chiral auxiliaries or catalysts to achieve the desired trans-stereochemistry. The methyl ester moiety offers flexibility for further derivatization, while the Cbz group ensures selective deprotection under mild conditions. Such features align with the industry's demand for green chemistry and atom-efficient processes.

Analytical characterization of trans-Methyl-3-(((benzyloxy)carbonyl)-amino)cyclohexanecarboxylate typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques confirm its structural integrity and purity, critical for reproducibility in research. Notably, its logP and solubility profiles are frequently analyzed to assess its suitability for drug formulation and bioavailability studies.

In the context of personalized medicine, this compound's role in designing tailored therapeutics is gaining traction. Its modular structure allows for customization to enhance target specificity or reduce off-target effects. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) makes it valuable for peptide-based drug development, a field experiencing rapid growth due to advancements in biologics.

Environmental and regulatory considerations also shape its applications. The compound's synthesis adheres to REACH and GMP guidelines, ensuring safety and scalability. As the pharmaceutical industry shifts toward sustainable practices, innovations in catalytic recycling and waste minimization are being applied to its production.

In summary, trans-Methyl-3-(((benzyloxy)carbonyl)-amino)cyclohexanecarboxylate (CAS No. 1035325-22-4) exemplifies the intersection of structural elegance and functional utility in modern chemistry. Its relevance spans drug discovery, material science, and biotechnology, making it a cornerstone for innovation in life sciences.